Cas no 1805102-07-1 (3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol)

3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol structure
1805102-07-1 structure
Product Name:3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol
CAS No:1805102-07-1
MF:C9H5BrF6O
MW:323.029823064804
CID:4963631
Update Time:2023-08-24

3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol
    • Inchi: 1S/C9H5BrF6O/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2,17H,3H2
    • InChI Key: XRRCNQNFLXFFRG-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)(F)F)=CC(CO)=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 321.94280 g/mol
  • Monoisotopic Mass: 321.94280 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 323.03

3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3,5-Bis(trifluoromethyl)-4-bromobenzyl alcohol
1805102-07-1 97%
1g
1,534.70 USD 2021-06-22
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